4-(3-Chlorothiophen-2-yl)-2-(2,5-dimethylpyrrol-1-yl)-6-methylpyrimidine

• IUPAC Name: 4-(3-chlorothiophen-2-yl)-2-(2,5-dimethylpyrrol-1-yl)-6-methylpyrimidine
• InChI: InChI=1S/C15H14ClN3S/c1-9-8-13(14-12(16)6-7-20-14)18-15(17-9)19-10(2)4-5-11(19)3/h4-8H,1-3H3
• InChI Key: JLTXJYSYIIVOJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=NC(=CC(=N2)C3=C(C=CS3)Cl)C)C
• Molecular Formula: C15H14ClN3S
• Molecular Weight: 303.8 g/mol
• CAS No.: 860788-74-5

Description

Chemical Structure and Properties
4-(3-Chlorothiophen-2-yl)-2-(2,5-dimethylpyrrol-1-yl)-6-methylpyrimidine (CAS: 860788-74-5, molecular formula: C₁₅H₁₄ClN₃S) is a pyrimidine derivative featuring:

• A pyrimidine core substituted at the 4-position with a 3-chlorothiophene group.
• A 2,5-dimethylpyrrol-1-yl substituent at the 2-position.
• A methyl group at the 6-position.

Pyrimidines are critical scaffolds in medicinal chemistry, often utilized in pharmaceuticals for their ability to interact with biological targets such as enzymes and receptors .

Comparison with Similar Compounds

Comparison with Similar Pyrimidine Derivatives

Structural Analogues with Halogenated Aryl Groups

• Bw197U (Metoprine): Structure: 2,4-Diamino-5-(3,4-dichlorophenyl)-6-methylpyrimidine. Key Features: A dihydrofolate reductase inhibitor with a dichlorophenyl group enhancing lipophilicity and target engagement. Comparison: Unlike the target compound, Bw197U lacks heterocyclic substituents (e.g., pyrrole or thiophene), relying instead on a dichlorophenyl group for activity.

• 4-Chloro-2-{3-chloro-2-[(3,5-dimethylpiperidin-1-yl)methyl]phenylsulfanyl}-6-methoxypyrimidine :

  • Structure: Features a chlorophenylsulfanyl group and a piperidine moiety.
  • Key Features: The sulfanyl group enhances solubility, while the piperidine introduces basicity.
  • Comparison: The target compound’s 3-chlorothiophene may offer superior metabolic stability compared to the phenylsulfanyl group, which is prone to oxidation .

Heterocyclic Substituent Variations

• Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate (Compound 1): Structure: Contains a thietan-3-yloxy group and a methylpyrimidine core. Key Features: The thietane ring introduces conformational rigidity.
• 4-Chloro-6-[4-[3-(2,5-dimethoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]pyrimidin-2-amine: Structure: Incorporates a pyrazole-piperidine hybrid substituent. Key Features: The pyrazole moiety enhances hydrogen-bonding capacity. Comparison: The target compound’s pyrrole group lacks hydrogen-bond donors, favoring hydrophobic interactions over polar binding .

Insecticide-Derived Analogues

• 2-(Diethylamino)-6-methylpyrimidin-4-ol (Pirimiphos-methyl Metabolite): Structure: A 6-methylpyrimidine with a diethylamino group. Key Features: Rapidly hydrolyzes in the environment, limiting persistence. Comparison: The target compound’s chlorothiophene and pyrrole groups likely improve stability compared to the labile diethylamino substituent in this insecticide metabolite .

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Potential Applications
Target Compound	3-Chlorothiophene, 2,5-dimethylpyrrole, 6-methyl	303.52	High lipophilicity, steric bulk	Drug discovery (theoretical)
Bw197U (Metoprine)	3,4-Dichlorophenyl, 2,4-diamino	282.90	Dihydrofolate reductase inhibition	Anticancer/antimicrobial
Compound 1 (Ethyl thietan-oxy derivative)	Thietan-3-yloxy, methylpyrimidine	298.39	Conformational rigidity	Synthetic intermediate
Pirimiphos-methyl Metabolite	Diethylamino, 6-methyl	183.25	Environmental lability	Insecticide degradation

Research Findings and Implications

• Structural Advantages: The 3-chlorothiophene group in the target compound may enhance metabolic stability and π-stacking interactions compared to phenyl or alkoxy substituents in analogues .
• Limitations: No direct pharmacological data are available for the target compound, limiting conclusive comparisons. The compound’s high molecular weight (303.52 g/mol) may challenge bioavailability under Lipinski’s rule of five .

• Future Directions :

  • Synthesis and screening against targets such as kinases or antimicrobial enzymes, leveraging structural similarities to pyrimidine-based drugs like imatinib or trimethoprim .